Cas no 119434-75-2 (Boc-3-(4-thiazolyl)-L-alanine)

• Product Name: Boc-3-(4-thiazolyl)-L-alanine
• CAS No: 119434-75-2
• MF: C₁₁H₁₆N₂O₄S
• MW: 272.320741653442
• MDL: MFCD00079682
• CID: 202903
• PubChem ID: 329760275
• Update Time: 2025-04-19

Boc-3-(4-thiazolyl)-L-alanine Chemical and Physical Properties

Names and Identifiers

• (S)-2-((tert-Butoxycarbonyl)amino)-3-(thiazol-4-yl)propanoic acid
• Boc-β-(4-thiazolyl)-Ala-OH
• (S)-N-BOC-4-Thiazoylalanine
• 4-Thiazolepropanoicacid, a-[[(1,1-dimethylethoxy)carbonyl]amino]-,(aS)-
• BOC-3-(4-THIAZOLYL)-L-ALANINE
• Boc-L-3-(4-Thiazolyl)-alanine
• BOC-L-4-THIAZOLYLALANINE
• (S)-3-(4-thiazolyl)-2-tert-butoxycarbonylaminopropanoic acid
• (S)-N-BOC-4
• BOC-ALA(4-THZ)-OH
• BOC-S-THZALA-OH
• Boc-thiazolylalanine
• N-(t-butoxycarbonyl)-3-(4-thiazolyl)-L-alanine
• N-(tert-butoxycarbonyl)-3-(1,3-thiazol-4-yl)-L-alanine
• N-(tert-butyloxycarbonyl)-3-(4-thiazolyl)-L-alanine
• N-tert-Butoxycarbonyl-L-(4-thiazolyl)alanine
• RARECHEM BK PT 0199
• (S)-alpha-[[(1,1-Dimethylethoxy)carbonyl]amino]-4-thiazolepropanoic acid
• (2S)-2-[(tert-Butoxycarbonyl)amino]-3-(thiazol-4-yl)propionic acid
• (S)-2-[(tert-Butoxycarbonyl)amino]-3-(thiazol-4-yl)propanoic acid
• (S)-2-[(tert-Butoxycarbonyl)amino]-3-(thiazol-4-yl)propionic acid
• Boc-4-Thi-OH
• BOC-ALA(4-THIAZOYL)-OH
• BOC-ALA(4-THIAZOLYL)-OH
• BOC-L-4-THIAZOLYALANINE
• Boc-L-4-Thiazoylalanine
• Boc-L-Ala(4-thiazoyl)-OH
• Boc-beta-(4-thiazolyl)-Ala-OH
• (2S)-2-[(2-methylpropan-2-yl)oxycarbonylamino]-3-(1,3-thiazol-4-yl)propanoic acid
• N-(tert-butoxycarbonyl)-3-(4-thiazolyl)-L-alanine
• Boc-3-(4-thiazolyl)-D-alanine
• (S)-2-(tert-butoxycarbonylamino)-3-(thiazol-4-yl)propanoic acid
• (2S)-2-[(tert-butoxy)carbonylamino]-3-(1,3-thiazol-4-yl)propanoic acid
• AK114766
• J-004128
• Boc- beta -(4-thiazolyl)-Ala-OH
• TS-00916
• Boc-
• Nalpha -t-butoxycarbonyl-beta-(4-thiazolyl)-L-alanine
• A-(4-thiazolyl)-Ala-OH
• 4-Thiazolepropanoic acid, alpha-[[(1,1-dimethylethoxy)carbonyl]amino]-, (alphaS)-
• N-(tert-butoxycarbonyl)-3-(thiazol-4-yl)-L-alanine
• 4-Thiazolepropanoicacid,a-[[(1,1-dimethylethoxy)carbonyl]amino]-,(as)-
• J-006485
• (S)-N-alpha-t-Butyloxycarbonyl-thiaZol-4-yl-alanine (Boc-TZa-OH)
• 119434-75-2
• CS-W004036
• RVXBTZJECMMZSB-QMMMGPOBSA-N
• A50216
• Boc-beta-(4-thiazolyl)-Ala-OH, >=98.0% (HPLC)
• SCHEMBL478732
• AKOS015897565
• A804281
• (2S)-2-[(tert-butoxycarbonyl)amino]-3-(1,3-thiazol-4-yl)propanoic acid
• (2S)-2-{[(tert-butoxy)carbonyl]amino}-3-(1,3-thiazol-4-yl)propanoic acid
• Boc-3-(4-thiazolyl)-L-alanine

• MDL： MFCD00079682
• Inchi： 1S/C11H16N2O4S/c1-11(2,3)17-10(16)13-8(9(14)15)4-7-5-18-6-12-7/h5-6,8H,4H2,1-3H3,(H,13,16)(H,14,15)/t8-/m0/s1
• InChI Key： RVXBTZJECMMZSB-QMMMGPOBSA-N
• SMILES： S1C=NC(=C1)C[C@@H](C(=O)O)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 272.08300
• Monoisotopic Mass: 272.08307817g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 117
• Surface Charge: -1
• Tautomer Count: 2
• XLogP3: 2.2

Experimental Properties

• Color/Form: White to beige powder
• Density: 1.288
• Melting Point: 122 ºC
• Boiling Point: 456.8°C at 760 mmHg
• Flash Point: 230.1±27.3 °C
• Refractive Index: 1.5650 (estimate)
• PSA: 116.76000
• LogP: 2.05440
• Solubility: Not determined

Boc-3-(4-thiazolyl)-L-alanine Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： S24/25
• Hazardous Material Identification：
• Safety Term：S24/25
• Storage Condition：Sealed in dry,Store in freezer, under -20°C(BD13401)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives